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Compound Name: calcium;4-aminobenzoate

Cat. No.: B15345945 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Calcium 4-aminobenzoate, the calcium salt of 4-aminobenzoic acid (PABA), is a chemical

compound with emerging applications in material science. While its parent molecule, PABA, is

well-known for its biological roles and use in UV-blocking applications, the calcium salt presents

unique properties that make it a candidate for modifying and enhancing the characteristics of

various materials. This document provides an overview of its known applications, primarily

focusing on its use in cementitious composites, and includes detailed experimental protocols

for its synthesis and incorporation into these materials.

Section 1: Synthesis of Calcium 4-Aminobenzoate
A common method for the synthesis of calcium 4-aminobenzoate involves the reaction of

stoichiometric amounts of calcium oxide with 4-aminobenzoic acid in an aqueous medium.[1]

This straightforward acid-base reaction yields the calcium salt, which can then be isolated.

Experimental Protocol: Synthesis of Calcium 4-
Aminobenzoate
Objective: To synthesize calcium 4-aminobenzoate from calcium oxide and 4-aminobenzoic

acid.
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Materials:

4-Aminobenzoic acid (PABA)

Calcium oxide (CaO)

Deionized water

Magnetic stirrer and stir bar

Heating mantle

Reaction flask

Buchner funnel and filter paper

Drying oven

Procedure:

Stoichiometric Calculation: Determine the required molar amounts of reactants. The reaction

is: 2 C₇H₇NO₂ + CaO → Ca(C₇H₆NO₂)₂ + H₂O. For every two moles of 4-aminobenzoic acid,

one mole of calcium oxide is required.

Dissolution of 4-Aminobenzoic Acid: In a reaction flask, dissolve the calculated amount of 4-

aminobenzoic acid in deionized water with stirring. Gentle heating may be applied to aid

dissolution.

Addition of Calcium Oxide: Slowly add the stoichiometric amount of calcium oxide to the 4-

aminobenzoic acid solution while stirring continuously. The reaction is exothermic.

Reaction: Continue stirring the mixture for 2-3 hours at a slightly elevated temperature (e.g.,

60°C) to ensure the reaction goes to completion.

Filtration and Washing: After the reaction, cool the mixture and collect the precipitated

calcium 4-aminobenzoate by vacuum filtration using a Buchner funnel. Wash the product

with a small amount of cold deionized water to remove any unreacted starting materials.
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Drying: Dry the collected product in a drying oven at 80-100°C until a constant weight is

achieved.

Characterization: The final product can be characterized using techniques such as Fourier-

Transform Infrared Spectroscopy (FTIR) to confirm the formation of the salt (disappearance

of the carboxylic acid peak and appearance of carboxylate salt peaks) and X-ray Diffraction

(XRD) to analyze its crystalline structure.
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Caption: Workflow for the synthesis of calcium 4-aminobenzoate.

Section 2: Application in Cementitious Composites
A significant application of calcium 4-aminobenzoate in material science is its use as an

additive in calcium silicate hydrate (C-S-H) composites, which are the primary binding phase in

hydrated Portland cement. The incorporation of 4-aminobenzoic acid (which reacts to form the

calcium salt in the alkaline cement environment) has been shown to enhance the durability and

mechanical properties of these materials.

Mechanism of Action
It is suggested that the aminobenzoate group interacts with the C-S-H structure through

adsorption on the layer surfaces and hydrogen bonding. These interactions can modify the

nanostructure of the C-S-H, leading to improved performance characteristics.

Quantitative Data on Performance Enhancement
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The addition of 4-aminobenzoic acid to C-S-H composites has been shown to yield the

following improvements:

Property Pure C-S-H C-S-H with 4-ABA Improvement

Specific Surface Area 117 m²/g 98 m²/g Reduction of 16.2%

Hardness 0.43 GPa 0.47 GPa 9% Increase

Length Change in

MgSO₄ Solution
- - 18% Reduction

Data sourced from nitrogen adsorption studies and microindentation tests.[1]

Experimental Protocol: Preparation of C-S-H/4-
Aminobenzoic Acid Composites
Objective: To synthesize C-S-H/4-aminobenzoic acid composites using a pozzolanic reaction

technique.

Materials:

Calcium oxide (CaO), freshly prepared by calcining calcium carbonate at 900°C for 24 hours

Fumed silica (colloidal silica)

4-Aminobenzoic acid

Deionized water

Airtight reaction vessels

Shaker or roller mixer

Filtration apparatus

Drying equipment (e.g., vacuum desiccator with a desiccant)

Procedure:
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Reactant Preparation: Prepare a mixture of calcium oxide and fumed silica. The Ca/Si molar

ratio should be controlled (e.g., around 1.5).

Addition of 4-Aminobenzoic Acid: Add 4-aminobenzoic acid to the dry CaO/SiO₂ mixture. A

typical concentration is 0.01 moles of 4-aminobenzoic acid per mole of calcium.

Hydration: Add excess deionized water to the solid mixture (e.g., a water-to-solid mass ratio

of approximately 10).

Reaction: Seal the reaction vessels to prevent carbonation and place them on a shaker or

roller mixer for an extended period (e.g., 21 days) to allow for the pozzolanic reaction to

proceed.

Filtration and Drying: After the reaction period, filter the resulting composite material to

remove excess water. Dry the filtered product, for instance, by solvent exchange with

isopropanol followed by vacuum drying, to obtain a fine powder.

Sample Preparation for Testing: For mechanical testing, the dried powder can be compacted

into pellets under high pressure.

Characterization: Analyze the composite material using techniques such as XRD to identify

the crystalline phases, FTIR to study the chemical bonding, nitrogen adsorption to determine

the specific surface area and pore structure, and microindentation to measure hardness and

creep modulus.
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Caption: Workflow for C-S-H/4-ABA composite synthesis.
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Section 3: Potential Application as a UV Protective
Agent
While direct applications of calcium 4-aminobenzoate as a UV stabilizer in materials like

polymers are not extensively documented in the reviewed literature, the parent molecule and

its esters are known UV absorbers. Research has shown that aminobenzoic acid esters can be

intercalated into layered materials like synthetic mica to create novel UV protective agents.[2]

This suggests a potential area of exploration for calcium 4-aminobenzoate.

Logical Relationship for Potential UV Protection
The rationale for investigating calcium 4-aminobenzoate as a UV protective additive in

materials is based on the known UV-absorbing properties of the 4-aminobenzoate moiety. Its

incorporation into a polymer or coating matrix could impart UV-shielding capabilities.
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Caption: Logical pathway for potential UV protection application.

Further research is required to validate the efficacy of calcium 4-aminobenzoate as a UV

stabilizer in various material systems and to determine optimal incorporation methods and

concentrations.

Conclusion
The primary documented application of calcium 4-aminobenzoate in material science is as a

performance-enhancing additive in calcium silicate hydrate composites for construction

applications. The provided protocols offer a basis for the synthesis of the compound and its

incorporation into such composites. The potential for its use as a UV protective agent, based

on the properties of its constituent anion, presents a promising avenue for future research and

development. Researchers are encouraged to use these notes as a starting point for exploring

the broader utility of calcium 4-aminobenzoate in the development of advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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